
Safety Data Sheet for 1,3-Dinitroglycerin-d5: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety data for 1,3-
Dinitroglycerin-d5. Due to the limited availability of specific safety and toxicological data for

the deuterated form, this guide heavily relies on information from the safety data sheets (SDS)

of the non-deuterated 1,3-Dinitroglycerin and the parent compound, Nitroglycerin. The primary

hazards are expected to be very similar.

This guide is intended for researchers, scientists, and drug development professionals. All

personnel handling this compound should be adequately trained and adhere to strict safety

protocols.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 1,3-
Dinitroglycerin-d5.
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Property Value Source

Chemical Name
2-Hydroxypropane-1,3-diyl-

1,1,2,3,3-d5 dinitrate
[1][2]

CAS Number 2733972-23-9 [2]

Molecular Formula C₃HD₅N₂O₇ [1]

Molecular Weight 187.12 g/mol [3]

Appearance No data available

Storage Temperature
2-8°C (Refrigerator) or -20°C

(Freezer)
[4][5]

Hazard Identification and Classification
The hazard classification for 1,3-Dinitroglycerin-d5 is extrapolated from its non-deuterated

analogue, 1,3-Dinitroglycerin, and the parent compound, Nitroglycerin.

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure

Signal Word: Danger

Primary Hazards:
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Explosive Hazard: Dried out material may explode if exposed to heat, flame, friction, or

shock.[6]

Health Hazard: Toxic if inhaled, ingested, or absorbed through the skin.[6] Contact may

cause burns to the skin and eyes.[6] Overexposure can lead to headaches, dizziness,

nausea, and a drop in blood pressure.

Exposure Controls and Personal Protection
Strict adherence to the following exposure controls and personal protective equipment (PPE) is

mandatory when handling 1,3-Dinitroglycerin-d5.

Control Parameter Recommendation

Engineering Controls
Use only in a well-ventilated area, preferably in

a chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear a flame-retardant lab coat and chemical-

resistant gloves (e.g., nitrile).

Respiratory Protection

If working outside a fume hood or if aerosol

generation is possible, use a NIOSH-approved

respirator with an appropriate cartridge.

Handling and Storage
Experimental Protocols for Safe Handling:

Grounding: All equipment used when handling the product must be grounded to prevent

static discharge.

Ignition Sources: Eliminate all ignition sources (no smoking, flares, sparks, or flames) from

the immediate area.

Tools: Use non-sparking tools.
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Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands

thoroughly after handling.

Storage Protocols:
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from heat, sparks, and open flames.

Store separately from incompatible materials such as heat, ozone, shock, and acids.[6]

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Accidental Release Measures
In the event of a spill, follow the emergency response protocol outlined below.
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Emergency Spill Response Protocol:
Evacuate: Immediately evacuate all personnel from the spill area.

Isolate: Isolate the spill or leak area for at least 100 meters in all directions.[6]

Control Ignition Sources: Eliminate all ignition sources.

Containment: Do not touch or walk through spilled material. For a small spill, flush the area

with large amounts of water. For a large spill, wet the material down with water and dike for

later disposal.[7]

Personal Protection: Wear positive pressure self-contained breathing apparatus (SCBA) and

chemical protective clothing.[7]

Decontamination: Decontaminate the area with an appropriate solvent and dispose of all

contaminated materials as hazardous waste.

Toxicological Information
Specific toxicological data for 1,3-Dinitroglycerin-d5 is not available. The information below is

for the parent compound, Nitroglycerin. The primary toxic effects are vasodilation and

methemoglobinemia.[8]

Toxicity Metric Value Species

LD50 Oral 105 mg/kg Rat

LD50 Oral 115 mg/kg Mouse

Human Health Effects: Exposure can cause throbbing headaches, decreased blood

pressure, dizziness, and nausea.[8]

Diagrams
Emergency Spill Response Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cameochemicals.noaa.gov/report?key=CH14735
https://cameochemicals.noaa.gov/report?key=CH19220
https://cameochemicals.noaa.gov/report?key=CH19220
https://www.benchchem.com/product/b12387570?utm_src=pdf-body
https://2024.sci-hub.se/8269/2d2f212425ccfa8552201f1e8345b586/abdollahi2014.pdf
https://2024.sci-hub.se/8269/2d2f212425ccfa8552201f1e8345b586/abdollahi2014.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of 1,3-Dinitroglycerin-d5

Evacuate Immediate Area
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Ignition Sources

Contain Spill
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Click to download full resolution via product page

Caption: Workflow for emergency response to a spill of 1,3-Dinitroglycerin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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